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Compound of Interest

Compound Name: Epicorynoxidine

Cat. No.: B1163479 Get Quote

Researchers, scientists, and drug development professionals delving into the vast world of

natural products may encounter fleeting references to Epicorynoxidine, a

tetrahydroprotoberberine N-oxide alkaloid. However, a thorough review of the scientific

literature reveals that detailed information regarding this compound is exceptionally scarce.

Despite its initial isolation and preliminary cytotoxic screening, Epicorynoxidine appears to be

a molecule that has not been the subject of significant follow-up research. This guide

summarizes the limited available data on its discovery and initial characterization and highlights

the considerable gaps in our current understanding.

Discovery and Origin
Epicorynoxidine was first reported in a 1999 study published in the journal Planta Medica.[1]

[2] It was isolated from the herb Corydalis tashiroi, a plant belonging to the Papaveraceae

family, which is known for being a rich source of isoquinoline alkaloids.[1][3] This initial study,

led by Jih-Jung Chen, focused on identifying new alkaloids and other cytotoxic constituents

from this plant species.[1][2]

Chemical Properties
While a detailed synthesis of Epicorynoxidine has not been published in the available

scientific literature, some of its basic chemical properties have been reported by chemical

suppliers.
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Property Value

Molecular Formula C21H25NO5

Molecular Weight 371.43 g/mol

CAS Number 58000-48-9

Class Tetrahydroprotoberberine N-oxide alkaloid

Biological Activity and Cytotoxicity
The primary biological activity associated with Epicorynoxidine is its cytotoxic effect. The

1999 study by Chen et al. evaluated its activity against the P-388 murine leukemia cell line.[1]

[2]

Quantitative Data on Cytotoxicity
The only quantitative measure of Epicorynoxidine's biological activity found in the literature is

its median effective dose (ED50) for cytotoxicity.

Cell Line Assay Type ED50

P-388 (murine leukemia) Cytotoxicity Assay 25.53 μg/mL

Source: Chen JJ, et al. Planta Med. 1999 Oct;65(7):643-7.[2]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Epicorynoxidine are

not fully available in the public domain. However, based on the original publication and general

knowledge of natural product chemistry, the workflow can be broadly outlined.

General Experimental Workflow for Isolation and
Cytotoxicity Testing
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Isolation and Purification

Cytotoxicity Assessment

Corydalis tashiroi Plant Material

Solvent Extraction (e.g., with Methanol)

Solvent-Solvent Partitioning

Column Chromatography (e.g., Silica Gel)

HPLC Purification

Pure Epicorynoxidine

Incubation with Varying Concentrations of Epicorynoxidine

Culturing of P-388 Murine Leukemia Cells

Cytotoxicity Assay (e.g., MTT Assay)

Calculation of ED50 Value
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Caption: Generalized workflow for the isolation of Epicorynoxidine and subsequent in vitro

cytotoxicity testing.

Signaling Pathways and Mechanism of Action
Crucially, there is no information available in the scientific literature regarding the mechanism of

action or any signaling pathways that Epicorynoxidine may modulate. The initial research

identified its cytotoxic properties but did not extend to mechanistic studies. Further research

would be required to determine how Epicorynoxidine exerts its cytotoxic effects.

Conclusion and Future Directions
Epicorynoxidine remains an understudied natural alkaloid. While its discovery and initial

cytotoxic activity against a leukemia cell line were documented in 1999, there has been a

notable lack of subsequent research. Key areas that remain to be explored include:

Total Synthesis: The development of a synthetic route would be essential for producing

larger quantities for further study and for creating analogues with potentially improved

activity.

Mechanism of Action: Elucidating the molecular targets and signaling pathways affected by

Epicorynoxidine is critical to understanding its cytotoxic effects.

Broader Biological Screening: Its activity against a wider range of cancer cell lines and other

potential therapeutic targets has not been reported.

For researchers in drug discovery, Epicorynoxidine represents a starting point with a known,

albeit modest, biological activity. However, any project focused on this compound would require

substantial foundational research to build upon the limited data currently available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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